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Introduction
The nickel-catalyzed reaction of silacyclobutanes with aldehydes presents a versatile

methodology for the synthesis of valuable organosilicon compounds. Depending on the

structure of the silacyclobutane, two distinct transformations can occur: ring-opening or ring

expansion. While simple silacyclobutanes tend to undergo a ring-opening reaction to afford

alkoxyallylsilanes, benzosilacyclobutenes participate in a ring expansion with aldehydes to

yield oxasilacyclohexenes.[1][2][3] This ring expansion provides a facile route to 1,2-

bis(hydroxymethyl)benzenes following Tamao-Fleming oxidation.[3] The reaction is catalyzed

by a nickel(0) complex, with the choice of ligand being crucial for achieving high yields.

Reaction Overview & Data
The nickel-catalyzed ring expansion of 1,1-diphenyl-1-silacyclobut-2-ene with various

aldehydes proceeds efficiently to give the corresponding oxasilacyclohexenes. The reaction is

typically carried out using a Ni(cod)₂ precursor and a phosphine ligand in toluene at elevated

temperatures.

Table 1: Nickel-Catalyzed Ring Expansion of 1,1-
Diphenyl-1-silacyclobut-2-ene with Aldehydes[1][3]
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Entry Aldehyde Product Yield (%)

1 Benzaldehyde 85

2
4-

Methylbenzaldehyde
82

3
4-

Methoxybenzaldehyde
80

4
4-

Chlorobenzaldehyde
88

5 2-Naphthaldehyde 86

6 Cinnamaldehyde 75

7
Cyclohexanecarboxal

dehyde
60

8 Pivalaldehyde 55

Experimental Protocols
General Procedure for the Nickel-Catalyzed Ring
Expansion of Benzosilacyclobutene with Aldehydes
This protocol is a representative example for the nickel-catalyzed ring expansion of a

benzosilacyclobutene with an aldehyde.[1][3]

Materials:

1,1-Diphenyl-1-silacyclobut-2-ene

Aldehyde (e.g., benzaldehyde)

Ni(cod)₂ (Bis(1,5-cyclooctadiene)nickel(0))

Tricyclohexylphosphine (PCy₃)

Anhydrous toluene
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Schlenk tube or similar reaction vessel

Standard laboratory glassware

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a flame-dried Schlenk tube under an inert atmosphere, add Ni(cod)₂ (0.025 mmol, 5

mol%) and tricyclohexylphosphine (0.05 mmol, 10 mol%).

Add anhydrous toluene (2.5 mL) and stir the mixture at room temperature for 10 minutes.

Add 1,1-diphenyl-1-silacyclobut-2-ene (0.5 mmol, 1.0 equiv).

Add the corresponding aldehyde (0.6 mmol, 1.2 equiv) to the reaction mixture.

Seal the Schlenk tube and heat the reaction mixture to 100 °C.

Stir the reaction at 100 °C for 12 hours.

After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

Purify the residue by flash column chromatography on silica gel to afford the desired

oxasilacyclohexene.

Reaction Mechanism and Workflow
The following diagrams illustrate the proposed catalytic cycle for the nickel-catalyzed ring

expansion of silacyclobutanes with aldehydes and a general experimental workflow.
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Proposed Catalytic Cycle
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Caption: Proposed catalytic cycle for the ring expansion.
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Caption: General experimental workflow for the reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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